10.1039/B822485D | Dendron-decorated cyanine dyes for optical limiting applications in the range of telecommunication wavelengths

Dendron-decorated cyanine dyes for optical limiting applications in the range of telecommunication wavelengths

New Journal of Chemistry Pub Date: 2009-04-07 DOI: 10.1039/B822485D

Abstract

Cyanine dyes decorated with 2,2-bis(methylol)propionic acid (bis-MPA) based dendrons up to third generation were synthesized. Dendrons were attached to the chromophore using a “click chemistry” reaction. Photophysical characterizations of these dyes show intense absorption and emission in the near-infrared (NIR), while nonlinear transmission experiments of the dendron-decorated chromophores indicate that properties in the IR of the parent dyes are conserved. This synthetic approach is a crucial preliminary step towards the preparation of solid functional materials for optical limiting (OL) applications in the IR.

Dendron-decorated cyanine dyes for optical limiting applications in the range of telecommunication wavelengths

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